Cas no 5063-71-8 (3-amino-6-chloro-N-methyl-2-Pyrazinecarboxamide)

• Product Name: 3-amino-6-chloro-N-methyl-2-Pyrazinecarboxamide
• CAS No: 5063-71-8
• MF: C₆H₇ClN₄O
• MW: 186.598979234695
• CID: 2113448
• Update Time: 2023-11-19

3-amino-6-chloro-N-methyl-2-Pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-chloro-N-methyl-2-Pyrazinecarboxamide
• 2-Pyrazinecarboxamide, 3-amino-6-chloro-N-methyl-
• CID 91618745

• Inchi： 1S/C6H7ClN4O/c1-9-6(12)4-5(8)10-2-3(7)11-4/h2H,1H3,(H2,8,10)(H,9,12)
• InChI Key： UVJDQMUYBJFTDO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C(NC)=O)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• Melting Point: 152.5-154.5 °C(Solv: ethanol (64-17-5))
• Boiling Point: 380.6±42.0 °C(Predicted)
• pka: 12.36±0.46(Predicted)